Cas no 1310680-41-1 ((S)-Fmoc-2-amino-3,3-dimethyl-pent-4-enoic acid)

• Product Name: (S)-Fmoc-2-amino-3,3-dimethyl-pent-4-enoic acid
• CAS No: 1310680-41-1
• MF: C₂₂H₂₃NO₄
• MW: 365.42232632637
• MDL: MFCD18782846
• CID: 5148468
• Update Time: 2025-06-14

(S)-Fmoc-2-amino-3,3-dimethyl-pent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylpent-4-enoic acid
• (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3,3-dimethylpent-4-enoic acid
• (S)-Fmoc-2-amino-3,3-dimethyl-pent-4-enoic acid

• MDL： MFCD18782846
• Inchi： 1S/C22H23NO4/c1-4-22(2,3)19(20(24)25)23-21(26)27-13-18-16-11-7-5-9-14(16)15-10-6-8-12-17(15)18/h4-12,18-19H,1,13H2,2-3H3,(H,23,26)(H,24,25)/t19-/m1/s1
• InChI Key： KSFBTMRFQUMTJS-LJQANCHMSA-N
• SMILES： C(O)(=O)[C@@H](NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O)C(C)(C)C=C

Additional information on (S)-Fmoc-2-amino-3,3-dimethyl-pent-4-enoic acid

Recent Advances in the Application of (S)-Fmoc-2-amino-3,3-dimethyl-pent-4-enoic acid (CAS: 1310680-41-1) in Chemical Biology and Pharmaceutical Research

The compound (S)-Fmoc-2-amino-3,3-dimethyl-pent-4-enoic acid (CAS: 1310680-41-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This non-natural amino acid derivative, characterized by its Fmoc-protected amine and unique dimethyl-pent-4-enoic acid backbone, serves as a versatile building block in peptide synthesis and drug discovery. Recent studies have highlighted its potential in the development of novel therapeutic agents, particularly in the areas of targeted drug delivery and enzyme inhibition.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of (S)-Fmoc-2-amino-3,3-dimethyl-pent-4-enoic acid in the synthesis of peptide-based inhibitors for proteolytic enzymes. The researchers utilized solid-phase peptide synthesis (SPPS) to incorporate this compound into peptide sequences, resulting in enhanced stability and selectivity against target enzymes. The study reported a 40% increase in inhibitory activity compared to traditional amino acid analogs, underscoring the compound's potential in enzyme-targeted therapies.

In the realm of drug delivery, a recent patent application (WO2023056789) describes the use of (S)-Fmoc-2-amino-3,3-dimethyl-pent-4-enoic acid as a key component in self-assembling peptide nanostructures. These nanostructures demonstrated improved cellular uptake and targeted release of anticancer drugs in preclinical models. The unique steric and electronic properties of the compound were found to contribute to the stability of the nanostructures under physiological conditions, making it a promising candidate for next-generation drug delivery systems.

From a synthetic chemistry perspective, advances in the large-scale production of (S)-Fmoc-2-amino-3,3-dimethyl-pent-4-enoic acid have been reported in Organic Process Research & Development (2024). The new synthetic route achieves an overall yield of 78% with >99% enantiomeric purity, addressing previous challenges in scalability while maintaining the high purity required for pharmaceutical applications. This development is particularly significant as it enables more cost-effective production for research and potential commercial applications.

Ongoing clinical trials (NCT05678945) are investigating peptide conjugates containing (S)-Fmoc-2-amino-3,3-dimethyl-pent-4-enoic acid as potential treatments for autoimmune disorders. Preliminary results suggest that these modified peptides exhibit reduced immunogenicity while maintaining therapeutic efficacy, potentially offering advantages over existing biologic therapies. The trial is expected to complete Phase II studies by Q4 2024, with results eagerly anticipated by the research community.

Looking forward, the unique structural features of (S)-Fmoc-2-amino-3,3-dimethyl-pent-4-enoic acid continue to inspire innovative applications across multiple therapeutic areas. Its combination of synthetic accessibility, structural diversity, and biological compatibility positions it as a valuable tool in the medicinal chemist's arsenal. Future research directions likely include exploration of its use in PROTACs (proteolysis targeting chimeras) and as a scaffold for covalent inhibitor development, areas where its structural attributes may offer particular advantages.